![molecular formula C24H24F3NO11 B561846 4-Methylumbelliferyl3,4,6-tri-O-acetyl-2-deoxy-2-trifluoroacetamido-a-D-glucopyranoside CAS No. 137686-92-1](/img/structure/B561846.png)
4-Methylumbelliferyl3,4,6-tri-O-acetyl-2-deoxy-2-trifluoroacetamido-a-D-glucopyranoside
Overview
Description
4-Methylumbelliferyl3,4,6-tri-O-acetyl-2-deoxy-2-trifluoroacetamido-a-D-glucopyranoside is a valuable compound that acts as a substrate in various enzymatic assays to detect the presence and activity of enzymes involved in glycosylation processes . It is a highly intricate and specialized compound, serving as an invaluable tool in the realm of biomedical research .
Molecular Structure Analysis
The molecular formula of this compound is C24H24F3NO11, and it has a molecular weight of 559.44 . The exact molecular structure is not provided in the available resources.Chemical Reactions Analysis
This compound is known to act as a synthetic substrate that is hydrolyzed by glycosidases . This makes it useful in enzymatic assays to detect the presence and activity of enzymes involved in glycosylation processes .Scientific Research Applications
Fluorogenic Substrate for Enzyme Assays
This compound serves as a fluorogenic substrate for enzyme assays, particularly for measuring the activity of N-acetyl-α-D-glucosaminidase. Its utility is demonstrated through a sensitive assay method enabled by the fluorometric measurement of 4-methylumbelliferone released by enzymatic hydrolysis. This assay facilitates the study of enzyme activities in biological samples, such as pig liver and human-blood serum, indicating its broad applicability in biochemistry and diagnostics (Chow & Weissmann, 1981).
Mechanism of Action
Target of Action
The primary target of 4-Methylumbelliferyl3,4,6-tri-O-acetyl-2-deoxy-2-trifluoroacetamido-a-D-glucopyranoside are glycosidases . These are enzymes that hydrolyze glycosidic bonds in complex sugars, playing a crucial role in the metabolism of carbohydrates.
Mode of Action
This compound acts as a synthetic substrate for glycosidases . Upon encountering these enzymes, it undergoes hydrolysis , a reaction that breaks down the compound by adding water.
Biochemical Pathways
The hydrolysis of this compound by glycosidases is a key step in the metabolic pathway of carbohydrates . The breakdown of this compound can help detect and quantify the activity of glucosidases , providing valuable insights into the functionality of these enzymes.
Result of Action
The hydrolysis of this compound by glycosidases results in the liberation of an illuminating fluorescent entity known as 4-Methylumbelliferone . This fluorescence can be detected and quantified, providing a measure of the enzyme’s catalytic activity .
Safety and Hazards
Properties
IUPAC Name |
[(2R,3S,4R,5R,6R)-3,4-diacetyloxy-6-(4-methyl-2-oxochromen-7-yl)oxy-5-[(2,2,2-trifluoroacetyl)amino]oxan-2-yl]methyl acetate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H24F3NO11/c1-10-7-18(32)38-16-8-14(5-6-15(10)16)37-22-19(28-23(33)24(25,26)27)21(36-13(4)31)20(35-12(3)30)17(39-22)9-34-11(2)29/h5-8,17,19-22H,9H2,1-4H3,(H,28,33)/t17-,19-,20-,21-,22+/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MGLRSUPYLXVODY-FYKMYLNBSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=O)OC2=C1C=CC(=C2)OC3C(C(C(C(O3)COC(=O)C)OC(=O)C)OC(=O)C)NC(=O)C(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC(=O)OC2=C1C=CC(=C2)O[C@@H]3[C@@H]([C@H]([C@@H]([C@H](O3)COC(=O)C)OC(=O)C)OC(=O)C)NC(=O)C(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H24F3NO11 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00745388 | |
Record name | 4-Methyl-2-oxo-2H-1-benzopyran-7-yl 3,4,6-tri-O-acetyl-2-deoxy-2-(2,2,2-trifluoroacetamido)-alpha-D-glucopyranoside | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00745388 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
559.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
137686-92-1 | |
Record name | 2H-1-Benzopyran-2-one, 4-methyl-7-[[3,4,6-tri-O-acetyl-2-deoxy-2-[(trifluoroacetyl)amino]-α-D-glucopyranosyl]oxy]- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=137686-92-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-Methyl-2-oxo-2H-1-benzopyran-7-yl 3,4,6-tri-O-acetyl-2-deoxy-2-(2,2,2-trifluoroacetamido)-alpha-D-glucopyranoside | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00745388 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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